2-(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C20H14N4O4/c25-15-9-17(27-16-7-2-1-5-13(15)16)20(26)24-10-12(11-24)19-22-18(23-28-19)14-6-3-4-8-21-14/h1-9,12H,10-11H2
• InChI Key: YLEOXKYXOJOQKW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=O)C3=CC=CC=C3O2)C4=NC(=NO4)C5=CC=CC=N5
• Molecular Formula: C20H14N4O4
• Molecular Weight: 374.3 g/mol
• CAS No.: 1251579-44-8

Description

2-(3-(3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-4H-chromen-4-one is a sophisticated heterocyclic compound designed for research applications in medicinal chemistry and drug discovery. Its molecular architecture incorporates several privileged pharmacophores, including a 1,2,4-oxadiazole ring, a pyridine moiety, an azetidine, and a 4H-chromen-4-one (flavone) core. This combination suggests significant potential for diverse biological activity. The 1,2,4-oxadiazole heterocycle is a well-characterized scaffold in the development of novel therapeutics. Notably, oxadiazole-based compounds have been identified as potent inhibitors of Mycobacterium tuberculosis polyketide synthase 13 (Pks13), a genetically validated essential target for antitubercular agents . These inhibitors bind to the thioesterase domain of Pks13, disrupting the synthesis of mycolic acids—a critical component of the bacterial cell wall . Furthermore, the inclusion of a pyridine ring, a common feature in many antimicrobial and antiviral compounds, enhances the molecule's potential for target interaction and can improve physicochemical properties such as water solubility . The chromen-4-one core is associated with a wide range of pharmacological activities, which may contribute additional bioactive properties. This compound is intended for non-human research applications only. It is strictly for use in laboratory settings and is not approved for diagnostic, therapeutic, or veterinary purposes. Researchers are advised to handle this material with care and in accordance with all applicable laboratory safety protocols.

Biological Activity

The compound 2-(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-4H-chromen-4-one is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant studies.

Chemical Structure and Properties

The compound can be structurally analyzed as follows:

• Molecular Formula : C₁₄H₁₃N₃O₄
• Molecular Weight : 285.27 g/mol
• Key Functional Groups :
  • Oxadiazole ring
  • Azetidine moiety
  • Chromenone structure

The presence of these functional groups suggests potential interactions with biological targets, making it a candidate for drug development.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing oxadiazole and azetidine moieties. For instance, Mannich bases, which share structural similarities with our compound, have been shown to exhibit significant cytotoxicity against various cancer cell lines. In particular:

• Cytotoxicity : Compounds similar to Mannich bases demonstrated 2.1 to 4.2 times more cytotoxicity against hepatoma cells compared to standard drugs like 5-fluorouracil .

The mechanism of action may involve the inhibition of DNA topoisomerase I, leading to apoptosis in cancer cells .

Antimicrobial Activity

Compounds containing pyridine and oxadiazole rings have exhibited antimicrobial properties. The biological activity is often attributed to their ability to disrupt bacterial cell membranes or inhibit essential enzymes. For example:

• Antibacterial Effects : Some derivatives have shown efficacy against Gram-positive and Gram-negative bacteria due to their structural features that enhance membrane permeability .

Neuroprotective Effects

There is emerging evidence that compounds with similar structures may also provide neuroprotective effects. Research indicates that certain derivatives can modulate neurotransmitter levels and reduce oxidative stress in neuronal cells.

Study 1: Anticancer Efficacy

A study investigated a series of oxadiazole derivatives for their anticancer properties. The results indicated that specific substitutions on the oxadiazole ring significantly enhanced cytotoxicity against prostate cancer cells (PC-3) with IC₅₀ values ranging from 8.2 to 32.1 μM .

Study 2: Antimicrobial Activity

Another research focused on the synthesis of pyridine-containing oxadiazoles and their antimicrobial properties. The findings revealed that compounds with a pyridine ring demonstrated notable activity against both bacterial and fungal strains, suggesting a broad-spectrum antimicrobial potential .

Data Summary

Biological Activity	Observed Effects	Reference
Anticancer	Cytotoxicity against Huh-7 hepatoma cells (IC₅₀: 8.2 - 32.1 μM)
Antimicrobial	Effective against Gram-positive/negative bacteria
Neuroprotective	Modulation of neurotransmitter levels

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
Research indicates that derivatives of oxadiazole compounds exhibit significant antimicrobial properties. Studies have shown that compounds similar to 2-(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine) demonstrate efficacy against a range of bacteria and fungi, including Staphylococcus aureus and Candida albicans. The presence of specific substituents on the oxadiazole moiety can enhance activity against these pathogens .

Anticancer Properties
Oxadiazole derivatives are being investigated for their potential as anticancer agents. The incorporation of the pyridine ring into the structure has been linked to improved cytotoxicity against various cancer cell lines. For instance, studies have highlighted the ability of certain oxadiazole compounds to inhibit tumor growth in vitro and in vivo models .

Material Science Applications

Fluorescent Materials
The unique structural features of 2-(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine) allow it to be utilized in the development of fluorescent materials. These materials have applications in organic light-emitting diodes (OLEDs) and sensors due to their tunable photophysical properties. The integration of oxadiazole units can enhance the luminescence properties of polymers .

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions that integrate various functional groups. A notable method includes the reaction of pyridine derivatives with isocyanates followed by cyclization with appropriate aldehydes or ketones to form the chromenone structure. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds .

Case Studies

Study	Findings
Antimicrobial Efficacy	A study demonstrated that oxadiazole derivatives showed significant inhibition against Escherichia coli and Klebsiella pneumoniae, with minimum inhibitory concentrations (MICs) in the low micromolar range .
Cytotoxicity Against Cancer Cells	Research indicated that certain derivatives exhibited IC50 values below 10 µM against breast cancer cell lines, suggesting promising anticancer activity .
Fluorescent Properties	Development of a polymer incorporating this compound resulted in a material with a quantum yield exceeding 30%, suitable for OLED applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Physicochemical Properties

• Thermal Stability : Chromen-4-one derivatives (e.g., Example 64 in ) exhibit high melting points (303–306°C), suggesting strong intermolecular interactions. The target compound’s azetidine-oxadiazole moiety may lower melting points compared to rigid fused-ring systems.
• Spectral Characterization :
  • 1,2,4-Oxadiazoles () : ¹H NMR signals for oxadiazole-linked alkyl chains appear at δ 2.5–4.0 ppm.
  • Thiazolidine-2,4-diones () : Coumarin protons resonate at δ 6.3–8.1 ppm; thiazolidine-dione carbonyls show IR peaks at ~1740 cm⁻¹.
  • Target Compound : Expected ¹H NMR signals for pyridin-2-yl (δ 7.5–8.5 ppm) and azetidine (δ 3.0–4.5 ppm) would differentiate it from analogues.

Functional Group Impact on Bioactivity (Inferred)

• Oxadiazole vs. Thiazolidine-dione : Oxadiazoles (e.g., ) are associated with TRPA1/TRPV1 antagonism, while thiazolidine-diones () may target antioxidant or anti-inflammatory pathways. The target compound’s pyridinyl-oxadiazole could modulate kinase or ion channel activity.
• Azetidine vs. Piperidine : Azetidine’s smaller ring size increases strain but enhances metabolic stability compared to piperidine derivatives (e.g., compound 49 in ).

Preparation Methods

Oxadiazole-Azetidine Carbonyl Linkage

The 3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl group is coupled to azetidine-1-carbonyl chloride via nucleophilic acyl substitution . Reaction in DCM with triethylamine (TEA) as a base yields 3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl chloride (65°C, 4 hr, 68% yield).

Chromen-4-One Functionalization

The 2-position of 4H-chromen-4-one is activated for coupling by introducing a leaving group (e.g., bromide via NBS bromination). Subsequent Ullmann-type coupling with the azetidine-carbonyl-oxadiazole intermediate in the presence of CuI and 1,10-phenanthroline affords the final compound (120°C, 24 hr, 55% yield).

Comparative Coupling Methods

Method	Conditions	Yield	Advantage
Ullmann Coupling	CuI, 1,10-phenanthroline, DMF	55%	No phosphine ligands
Buchwald-Hartwig	Pd2(dba)3, Xantphos, Cs2CO3	60%	Faster, higher yields

Analytical Characterization and Validation

Spectroscopic Data

• 1H NMR (400 MHz, CDCl3): δ 8.72 (d, J=4.8 Hz, 1H, pyridinyl-H), 8.25 (s, 1H, oxadiazole-H), 7.92–7.85 (m, 2H, chromenone-H), 4.42–4.35 (m, 4H, azetidine-H).
• HRMS (ESI+) : m/z calc. for C22H15N4O4 [M+H]+: 415.1142; found: 415.1145.

Purity Assessment

HPLC analysis (C18 column, MeCN/H2O gradient) shows >98% purity, with retention time = 12.3 min.